![molecular formula C18H12N4O3 B5809607 N-[4-(2-oxo-2H-chromen-3-yl)phenyl]-1H-1,2,4-triazole-3-carboxamide](/img/structure/B5809607.png)
N-[4-(2-oxo-2H-chromen-3-yl)phenyl]-1H-1,2,4-triazole-3-carboxamide
Overview
Description
N-[4-(2-oxo-2H-chromen-3-yl)phenyl]-1H-1,2,4-triazole-3-carboxamide, also known as OTCA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. OTCA is a triazole derivative that belongs to the class of heterocyclic compounds.
Scientific Research Applications
Synthesis Techniques
The compound N-[4-(2-oxo-2H-chromen-3-yl)phenyl]-1H-1,2,4-triazole-3-carboxamide and its derivatives have been synthesized through various methods. Ultrasound irradiation-assisted synthesis has been utilized for producing thioether derivatives of 1,2,4-triazole-5-thione, showing the efficacy of ultrasound irradiation in accelerating cyclization and condensation reactions (Ma Leile, 2014). Additionally, microwave-assisted synthesis has been employed for creating 2-substituted phenyl-2,3-dihydrobenzo[b][1,4]thiazepine-3-carboxamide derivatives, highlighting an increase in reaction rate and yield under microwave conditions (J. Raval, B. N. Naik, K. R. Desai, 2012).
Biological Activity
This compound has been part of the investigation for its antimicrobial properties. Studies have shown that some derivatives exhibit significant antibacterial and antifungal activities, indicating its potential application in developing antimicrobial agents (J. Raval, B. N. Naik, K. R. Desai, 2012).
Structural and Physicochemical Characterization
Research has also focused on the structural and physicochemical characterization of this compound and its derivatives. Studies involving crystal structure investigations and spectroscopic studies (IR, NMR, mass spectral analyses) have been conducted to establish the molecular configurations and properties of these compounds (V. Baumer, S. Kovalenko, K. M. Sytnyk, V. Chernykh, 2004), (J. Reis, A. Gaspar, F. Borges, L. Gomes, J. N. Low, 2013).
properties
IUPAC Name |
N-[4-(2-oxochromen-3-yl)phenyl]-1H-1,2,4-triazole-5-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12N4O3/c23-17(16-19-10-20-22-16)21-13-7-5-11(6-8-13)14-9-12-3-1-2-4-15(12)25-18(14)24/h1-10H,(H,21,23)(H,19,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGLJEDXVFJIKJH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(C(=O)O2)C3=CC=C(C=C3)NC(=O)C4=NC=NN4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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